Cas no 6268-52-6 (10-phenylundecanoic acid)
10-phenylundecanoic acid structure
Product Name:10-phenylundecanoic acid
CAS No:6268-52-6
MF:C17H26O2
MW:262.387145519257
CID:957226
PubChem ID:235175
Update Time:2025-04-19
10-phenylundecanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 10-phenylundecanoic acid
- 10-phenyl-undecanoic acid
- 10-Phenylundecansaeure
- 6268-52-6
- NSC-36269
- NSC36269
- DTXSID80284225
-
- Inchi: 1S/C17H26O2/c1-15(16-12-8-6-9-13-16)11-7-4-2-3-5-10-14-17(18)19/h6,8-9,12-13,15H,2-5,7,10-11,14H2,1H3,(H,18,19)
- InChI Key: BOJGHMZSMNYSRJ-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCCC(C)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 262.19300
- Monoisotopic Mass: 262.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.30000
- LogP: 4.99550
10-phenylundecanoic acid Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
6268-52-6 (10-phenylundecanoic acid) Related Products
- 606-83-7(3,3-Diphenylpropionic acid)
- 4521-22-6(4-(p-Tolyl)butyric acid)
- 5581-75-9(6-Phenylhexanoic acid)
- 3972-36-9((S)-2-Benzylsuccinic acid)
- 900-91-4(3,3,3-Triphenylpropionic acid)
- 1010-48-6(3-Methyl-3-phenylbutanoic acid)
- 1821-12-1(4-Phenylbutyric acid)
- 2270-20-4(5-Phenylvaleric acid)
- 884-33-3(2-Benzylsuccinic acid)
- 26547-51-3(8-Phenyloctanoic acid)
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